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Compound of Interest

Compound Name:
2,6-Bis(chloromethyl)pyridine

hydrochloride

Cat. No.: B179293 Get Quote

Technical Guide: 2,6-Bis(chloromethyl)pyridine
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,6-Bis(chloromethyl)pyridine
hydrochloride, a versatile reagent in organic and medicinal chemistry. This document outlines

its chemical properties, synthesis, and key applications, with a focus on its role in

pharmaceutical and chemical research.

Core Compound Information
Chemical Identity:

Name: 2,6-Bis(chloromethyl)pyridine hydrochloride

CAS Number: 55422-79-2[1]

Molecular Formula: C₇H₈Cl₃N[1]

Molecular Weight: 212.50 g/mol [1]

Structure:
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Physicochemical and Safety Data
A summary of the key quantitative properties and safety information for 2,6-
Bis(chloromethyl)pyridine hydrochloride is presented in the table below for easy reference.

Property Value Source(s)

Molecular Weight 212.50 g/mol [1]

CAS Number 55422-79-2 [1]

Molecular Formula C₇H₈Cl₃N [1]

Melting Point 73–78°C [1]

Density 1.275 g/cm³ [1]

Purity (Commercial Grades) ≥98% [1]

Synthesis and Experimental Protocols
2,6-Bis(chloromethyl)pyridine hydrochloride is primarily synthesized from 2,6-lutidine. The

process involves oxidation followed by chlorination. A general experimental protocol is detailed

below.

Multi-step Synthesis from 2,6-Lutidine
This synthetic pathway involves the conversion of 2,6-lutidine to 2,6-pyridinedicarboxylic acid,

which is then esterified, reduced, and finally chlorinated to yield the target compound.

Step 1: Oxidation of 2,6-Lutidine to 2,6-Pyridinedicarboxylic Acid[2][3]

Add 21.4 g (0.2 mol) of 2,6-lutidine and 150 ml of water to a 250 ml flask.

Heat the mixture to 80°C.

Add 126.4 g (0.8 mol) of potassium permanganate in batches, maintaining the temperature

at 75-80°C with stirring for 35 minutes.

Monitor the reaction completion using thin-layer chromatography.
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Once the reaction is complete, adjust the pH of the reaction solution to 3 using 2 mol/l

hydrochloric acid.

Cool the reaction solution to 20°C to precipitate the 2,6-pyridinedicarboxylic acid.

Step 2: Esterification to Dimethyl 2,6-pyridinedicarboxylate[2]

React the obtained 2,6-pyridinedicarboxylic acid with 16 g (0.5 mol) of methanol in the

presence of concentrated sulfuric acid to produce dimethyl 2,6-pyridinedicarboxylate.

Step 3: Reduction to 2,6-Bis(hydroxymethyl)pyridine

The dimethyl 2,6-pyridinedicarboxylate is dissolved in a suitable solvent and reduced to 2,6-

bis(hydroxymethyl)pyridine.

Step 4: Chlorination to 2,6-Bis(chloromethyl)pyridine hydrochloride

The 2,6-bis(hydroxymethyl)pyridine is then reacted with a chlorinating agent, such as thionyl

chloride, to yield the final product, 2,6-Bis(chloromethyl)pyridine hydrochloride.

Below is a visual representation of the general synthesis workflow.
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Synthesis Workflow of 2,6-Bis(chloromethyl)pyridine hydrochloride

2,6-Lutidine

Oxidation
(KMnO₄, H₂O, 75-80°C)

2,6-Pyridinedicarboxylic Acid

Esterification
(Methanol, H₂SO₄)

Dimethyl 2,6-pyridinedicarboxylate

Reduction

2,6-Bis(hydroxymethyl)pyridine

Chlorination
(Thionyl Chloride)

2,6-Bis(chloromethyl)pyridine hydrochloride

Click to download full resolution via product page

Caption: General synthesis workflow for 2,6-Bis(chloromethyl)pyridine hydrochloride.
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Applications in Research and Development
2,6-Bis(chloromethyl)pyridine hydrochloride is a key building block in organic synthesis due

to its two reactive chloromethyl groups, which are susceptible to nucleophilic substitution.[1]

This reactivity makes it a valuable intermediate in the production of a wide range of

compounds.

Pharmaceutical Synthesis
This compound serves as a precursor in the synthesis of various pharmaceuticals. It is an

important intermediate for drugs, including those for cardiovascular conditions.[1] Its utility also

extends to the development of potential anti-cancer agents.[4] The hydrochloride form is often

preferred in drug formulations for its improved solubility and stability.[1]

Agrochemical Industry
In the agricultural sector, 2,6-Bis(chloromethyl)pyridine is used in the synthesis of pesticides,

herbicides, and fungicides to help protect crops.[5][6]

Organic and Materials Chemistry
Its applications in organic synthesis are extensive. It is used in the preparation of:

Ligands for Catalysis: It is a precursor for ligands, such as azidomethyl derivatives, used in

catalysis.[1]

Palladocycles: It serves as a building block for palladocycles.[1]

Fluorescent Chemosensors: It has been used in the synthesis of sensitive fluorescent

chemosensors for detecting ions like Hg²⁺.

Pincer Ligands: It is used in the preparation of carbene pincer ligands for palladium

complexes.

The logical relationship of its applications is illustrated in the diagram below.
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Applications of 2,6-Bis(chloromethyl)pyridine hydrochloride
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Caption: Key application areas stemming from 2,6-Bis(chloromethyl)pyridine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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